5-Chloro-4-fluoro-1,3-benzothiazol-2-amine

• IUPAC Name: 5-chloro-4-fluoro-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C7H4ClFN2S/c8-3-1-2-4-6(5(3)9)11-7(10)12-4/h1-2H,(H2,10,11)
• InChI Key: RWUOSOHBOYWICN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1SC(=N2)N)F)Cl
• Molecular Formula: C7H4ClFN2S
• DSSTOX Substance ID: DTXSID90650179
• Molecular Weight: 202.64 g/mol
• CAS No.: 942473-92-9

Description

5-Chloro-4-fluoro-1,3-benzothiazol-2-amine is a biologically active molecule that belongs to the benzothiazolamine class of compounds. It is used as a pharmaceutical intermediate.

Synthesis Analysis

The synthesis of benzothiazole derivatives, including this compound, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string Nc1nc2c (Cl)cc (F)cc2s1. The molecular weight of this compound is 202.64 g/mol.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Novel Compounds: Research has shown the synthesis of novel compounds using 5-Chloro-4-fluoro-1,3-benzothiazol-2-amine as a starting material. These compounds have been characterized using various spectral methods such as IR, NMR, and Mass Spectrometry (Raparla et al., 2013), (Javali et al., 2010).

Antimicrobial and Antioxidant Activities

• Antimicrobial Activity: Compounds synthesized from this compound have been tested and found to possess significant antimicrobial properties (Bolakatti et al., 2014), (Jagtap et al., 2010).
• Antioxidant Properties: Certain derivatives have also demonstrated antioxidant activities, contributing to their therapeutic potential (Sathe et al., 2010).

Antitumor and Anticancer Properties

• Antitumor Activity: Derivatives of this compound have shown promising antitumor properties in vitro, making them potential candidates for anticancer drug development (Bradshaw et al., 2002), (Bannimath et al., 2010).

Pharmacological Screening

• Bioactive Compounds: The compound has been used to synthesize various bioactive compounds for pharmacological screening, showing potential in various therapeutic areas (Binoy et al., 2021), (Kumbhare et al., 2014).

Spectroscopic and Crystallographic Studies

• Structural Analysis: The compound has been used in spectroscopic and crystallographic studies to understand its molecular structure and properties, aiding in the development of new materials and drugs (Al-Harthy et al., 2019), (Patrick et al., 2017).

Mechanism of Action

Target of Action

5-Chloro-4-fluoro-1,3-benzothiazol-2-amine, a derivative of benzothiazole, has been reported to display antibacterial activity by inhibiting several targets. These include dihydroorotase, DNA gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (MurB), peptide deformylase, aldose reductase, casdihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase, and tyrosine kinase . These targets play crucial roles in various biochemical pathways, contributing to the compound’s antibacterial activity.

Mode of Action

The compound interacts with its targets, leading to their inhibition. This inhibition disrupts the normal functioning of the bacterial cell, leading to its death . The exact interaction between the compound and its targets is still under investigation.

Biochemical Pathways

The compound affects several biochemical pathways due to its wide range of targets. For instance, it inhibits the synthesis of folic acid by blocking dihydropteroate synthase and casdihydrofolate reductase, which are key enzymes in the folic acid pathway . This leads to a deficiency of folic acid in the bacterial cell, which is crucial for DNA synthesis and cell division.

Pharmacokinetics

The compound’s molecular weight (20264 g/mol) suggests that it may have good bioavailability

Result of Action

The compound’s action results in the disruption of multiple biochemical pathways in the bacterial cell, leading to its death . This makes it a potential candidate for the development of new antibacterial drugs.

Biochemical Analysis

Biochemical Properties

Benzothiazole derivatives have been found to interact with various enzymes and proteins . The nature of these interactions often depends on the specific substitutions on the benzothiazole ring, such as the chloro and fluoro groups in 5-Chloro-4-fluoro-1,3-benzothiazol-2-amine.

Molecular Mechanism

Benzothiazole derivatives have been shown to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .